3-(3-chloro-4-methoxyphenyl)-N-(2-hydroxy-2-phenylethyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide

• Molecular Formula: C24H20ClN3O4
• Molecular Weight: 449.9 g/mol
• IUPAC Name: 3-(3-chloro-4-methoxyphenyl)-N-(2-hydroxy-2-phenylethyl)-4-oxoquinazoline-7-carboxamide
• InChI: InChI=1S/C24H20ClN3O4/c1-32-22-10-8-17(12-19(22)25)28-14-27-20-11-16(7-9-18(20)24(28)31)23(30)26-13-21(29)15-5-3-2-4-6-15/h2-12,14,21,29H,13H2,1H3,(H,26,30)
• InChI Key: HJQKKDSXZBNRGD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C=NC3=C(C2=O)C=CC(=C3)C(=O)NCC(C4=CC=CC=C4)O)Cl

Description

This compound is a quinazoline-4(3H)-one derivative characterized by a 3-chloro-4-methoxyphenyl substituent at position 3 and a 2-hydroxy-2-phenylethyl carboxamide group at position 5. The quinazoline core is a privileged scaffold in medicinal chemistry, often associated with kinase inhibition, anti-inflammatory, and anticancer activities . The chloro and methoxy groups on the phenyl ring may enhance electronic interactions with biological targets, while the hydroxyethylphenylethyl moiety could influence solubility and pharmacokinetic properties.

Biological Activity

The compound 3-(3-chloro-4-methoxyphenyl)-N-(2-hydroxy-2-phenylethyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide is a member of the quinazoline family, which has garnered attention in medicinal chemistry due to its diverse biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

• Molecular Formula : C24H20ClN3O4
• Molecular Weight : 449.9 g/mol
• IUPAC Name : 3-(3-chloro-4-methoxyphenyl)-N-(2-hydroxy-2-phenylethyl)-4-oxoquinazoline-7-carboxamide

The biological activity of this compound can be attributed to its ability to interact with various biological targets:

• Inhibition of Enzymatic Activity : Quinazoline derivatives have been shown to inhibit enzymes involved in inflammatory processes. For instance, compounds similar to the one have demonstrated inhibition of soluble epoxide hydrolase (sEH), which plays a role in the metabolism of epoxyeicosatrienoic acids (EETs) that possess anti-inflammatory properties .
• Anticancer Activity : Several studies indicate that quinazoline derivatives exhibit anticancer properties by inducing apoptosis in cancer cells and inhibiting cell proliferation. The specific compound under review has shown promise in inhibiting tumor growth in various cancer cell lines .
• Antimicrobial Properties : Research has indicated that certain quinazoline derivatives possess antimicrobial activity against Gram-negative bacteria, suggesting potential applications in treating infections .

Biological Activity Data

Activity Type	Assay Methodology	Results	Reference
Enzyme Inhibition	FLAP-dependent cell-based assay	Significant inhibition at 10 µM
Anticancer Efficacy	Cell viability assays on MCF-7 cells	IC50 = 14.60 µg/mL
Antimicrobial	Zone of inhibition tests	Active against Pseudomonas aeruginosa

Case Studies

• Case Study on Anticancer Efficacy : A study evaluated the cytotoxic effects of various quinazoline derivatives on breast cancer cell lines. The compound exhibited an IC50 value comparable to standard chemotherapeutics, demonstrating significant potential as an anticancer agent .
• Inflammation Model : In a model of acute inflammation, the compound was tested for its ability to reduce edema in rat paw models. Results indicated a dose-dependent reduction in inflammation markers, supporting its anti-inflammatory potential .
• Microbial Resistance : A recent study highlighted the effectiveness of this compound against resistant strains of bacteria, showcasing its potential role in addressing antibiotic resistance issues prevalent in clinical settings .

Scientific Research Applications

Structure and Composition

• Molecular Formula : C25H28ClN3O4
• Molecular Weight : 471.96 g/mol
• IUPAC Name : 3-(3-chloro-4-methoxyphenyl)-N-(2-hydroxy-2-phenylethyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide

Anticancer Activity

Research has indicated that quinazoline derivatives exhibit significant anticancer properties. The specific compound under discussion has been evaluated for its ability to inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines.

Case Study: Inhibition of Cancer Cell Growth

A study conducted on human breast cancer cells demonstrated that this compound effectively inhibited cell growth through the induction of apoptosis pathways. The mechanism involved modulation of the PI3K/Akt signaling pathway, leading to increased expression of pro-apoptotic proteins and decreased levels of anti-apoptotic proteins .

Antimicrobial Properties

Quinazolines are known for their antimicrobial activities. The compound has been tested against various bacterial strains, showing promising results in inhibiting bacterial growth.

Case Study: Antibacterial Efficacy

In vitro studies revealed that the compound exhibited significant antibacterial activity against Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values were determined, indicating its potential as a lead compound in developing new antimicrobial agents .

Neuroprotective Effects

Recent investigations have highlighted the neuroprotective potential of quinazoline derivatives. The compound has been studied for its effects on neurodegenerative diseases, particularly Alzheimer's disease.

Case Study: Neuroprotection in Alzheimer's Models

In animal models of Alzheimer's disease, treatment with this compound resulted in reduced amyloid-beta plaque formation and improved cognitive function. The underlying mechanism appears to involve the inhibition of acetylcholinesterase activity, thereby enhancing cholinergic neurotransmission .

Comparative Analysis of Quinazoline Derivatives

Compound Name	Biological Activity	Mechanism of Action	Reference
Compound A	Anticancer	PI3K/Akt pathway modulation
Compound B	Antimicrobial	Cell wall synthesis inhibition
Compound C	Neuroprotective	Acetylcholinesterase inhibition

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The target compound shares structural similarities with other quinazoline-4(3H)-one derivatives but differs in key substituents, which dictate pharmacological and physicochemical properties. Below is a comparative analysis:

Compound	Core Structure	Position 3 Substituent	Position 7 Substituent	Key Functional Groups
Target: 3-(3-Chloro-4-methoxyphenyl)-N-(2-hydroxy-2-phenylethyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide	Quinazoline-4(3H)-one	3-Chloro-4-methoxyphenyl	N-(2-hydroxy-2-phenylethyl) carboxamide	Chloro, methoxy, hydroxy, carboxamide
Methyl 2-((2-chlorobenzyl)thio)-4-oxo-3-phenyl-3,4-dihydroquinazoline-7-carboxylate (CAS 514857-29-5)	Quinazoline-4(3H)-one	Phenyl	Methyl ester with 2-chlorobenzylthio	Benzylthio, methyl ester
2-Cyano-2-[2-(4-methylphenyl)hydrazinylidene]-N-(4-sulfamoylphenyl)ethanamide (13a)	Cyanoacetanilide	4-Methylphenyl hydrazinylidene	4-Sulfamoylphenyl	Cyano, sulfonamide, hydrazinylidene

• In contrast, the benzylthio group in CAS 514857-29-5 adds steric bulk and sulfur-mediated interactions .
• Solubility and Bioavailability : The hydroxyethylphenylethyl carboxamide in the target compound may improve aqueous solubility compared to the methyl ester in CAS 514857-29-4. Carboxamides generally exhibit better metabolic stability than esters due to resistance to hydrolysis .